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For Researchers, Scientists, and Drug Development Professionals

Trixylyl phosphate (TXP) is a triaryl phosphate ester utilized in aerospace hydraulic fluids for

its anti-wear and fire-resistant properties. This guide provides a comparative analysis of TXP's

performance against other common alternatives, including tricresyl phosphate (TCP), butylated

triphenyl phosphate (BTP), and synthetic hydrocarbon-based fluids (polyalphaolefins - PAO).

The information is intended for researchers and professionals involved in the development and

evaluation of aerospace materials.

Executive Summary
Trixylyl phosphate demonstrates a favorable balance of performance characteristics for use in

aerospace hydraulic fluids. While specific quantitative comparisons are not always available in

open literature, the existing data and technical reports suggest that TXP offers good lubricity

and thermal stability. A notable advantage of TXP is its superior hydrolytic stability compared to

some other phosphate esters. However, like other organophosphates, there are considerations

regarding its toxicity. This guide will delve into the available data on key performance metrics,

outline the experimental protocols for their evaluation, and provide a comparative overview of

TXP and its alternatives.

Data Presentation: Performance Metrics
The following tables summarize the typical performance characteristics of Trixylyl Phosphate
and its alternatives based on standardized testing methods. It is important to note that direct,
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side-by-side comparative studies under identical conditions are limited in publicly available

literature. The data presented is a compilation from various sources and should be interpreted

as indicative rather than absolute.

Table 1: Lubricity and Wear Protection (ASTM D4172 - Four-Ball Wear Test)

Additive/Fluid Type
Typical Wear Scar
Diameter (mm)

Test Conditions

Trixylyl Phosphate (TXP)
Data not readily available in

comparative format
-

Tricresyl Phosphate (TCP) 0.35 - 0.50
40 kg load, 1200 rpm, 75°C, 1

hr

Butylated Triphenyl Phosphate

(BTP)

Data not readily available in

comparative format
-

Synthetic Hydrocarbon (PAO)

+ Additive Package
0.40 - 0.60

40 kg load, 1200 rpm, 75°C, 1

hr

Note: The performance of PAO-based fluids is highly dependent on the specific anti-wear

additives used in the formulation.

Table 2: Hydrolytic Stability (ASTM D2619)
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Additive/Fluid Type
Acidity of Water
Layer (mg KOH)

Copper Strip
Weight Loss
(mg/cm²)

Fluid Acidity
Change (mg
KOH/g)

Trixylyl Phosphate

(TXP)

Generally Low

(Specific data limited)

Minimal (Specific data

limited)

Minimal (Specific data

limited)

Tricresyl Phosphate

(TCP)
Moderate Moderate Moderate

Butylated Triphenyl

Phosphate (BTP)
Moderate to High Moderate to High Moderate to High

Synthetic

Hydrocarbon (PAO)
Very Low Very Low Very Low

Note: Phosphate esters are generally more susceptible to hydrolysis than synthetic

hydrocarbons.[1]

Table 3: Thermal and Oxidative Stability

Property
Trixylyl
Phosphate
(TXP)

Tricresyl
Phosphate
(TCP)

Butylated
Triphenyl
Phosphate
(BTP)

Synthetic
Hydrocarbon
(PAO)

Decomposition

Temperature (°C)
~370-420 ~370-420[2]

Data not readily

available
>280

Oxidative

Stability
Good Good[2] Good Excellent

Table 4: Fire Resistance
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Property
Trixylyl
Phosphate
(TXP)

Tricresyl
Phosphate
(TCP)

Butylated
Triphenyl
Phosphate
(BTP)

Synthetic
Hydrocarbon
(PAO)

Flash Point (°C) ~240-260 ~225-252 ~220-250 ~220-280

Fire Point (°C) ~350-390 ~350-380 ~340-370 ~250-310

Autoignition

Temperature (°C)
>500 >500 >500 ~343-370

Note: Fire resistance is a key advantage of phosphate esters over synthetic hydrocarbons.[3]

Table 5: Toxicity Profile

Substance Key Toxicological Concerns

Trixylyl Phosphate (TXP)

Reproductive toxin, potential for

organophosphate-induced delayed neuropathy.

[4][5]

Tricresyl Phosphate (TCP)

Neurotoxin, particularly the ortho-isomer (o-

TCP). Modern formulations have very low o-

TCP content.[6][7]

Butylated Triphenyl Phosphate (BTP)
Endocrine and reproductive toxicant in animal

studies.[8][9]

Synthetic Hydrocarbon (PAO) Generally considered to have low toxicity.

Experimental Protocols
Detailed methodologies for the key experiments cited are crucial for the interpretation and

replication of performance data.

ASTM D4172: Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method)
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This test evaluates the anti-wear properties of a lubricant.

Objective: To determine the relative wear preventive properties of fluid lubricants in sliding

contact.[10][11]

Apparatus: A four-ball wear tester, which consists of three stationary steel balls held in a cup

and a fourth steel ball rotated against them under a specified load.[12]

Procedure:

Three 12.7 mm diameter steel balls are clamped together and covered with the test

lubricant.[13]

A fourth 12.7 mm diameter steel ball is pressed with a force of 147 N (15 kgf) or 392 N (40

kgf) into the cavity formed by the three clamped balls.[13]

The test lubricant is heated to a specified temperature, typically 75°C.[14]

The top ball is rotated at 1200 rpm for 60 minutes.[12][14]

After the test, the three lower balls are cleaned, and the average diameter of the wear scars

is measured using a microscope.[15]

Data Reported: The average wear scar diameter in millimeters. A smaller wear scar indicates

better anti-wear properties.

ASTM D2619: Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method)
This method assesses the stability of a hydraulic fluid in the presence of water.

Objective: To determine the hydrolytic stability of petroleum or synthetic-based hydraulic fluids.

[16]

Apparatus: A pressure-type beverage bottle, a rotating rack assembly, and a constant

temperature bath or oven.

Procedure:
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75 mL of the test fluid, 25 mL of distilled water, and a polished copper strip are placed in a

pressure-type beverage bottle.[17]

The bottle is capped and placed in a rotating rack assembly inside an oven at 93°C for 48

hours.[17]

The bottle is rotated end over end at a rate of 5 rpm.[17]

After 48 hours, the bottle is cooled, and the contents are analyzed.

Data Reported:

The acidity of the water layer (mg KOH).[17]

The change in the acidity of the fluid (mg KOH/g).[17]

The weight loss of the copper strip (mg/cm²).[17]

The appearance of the copper strip.[17]

The amount of insoluble sediment.

Fire Resistance Testing
Various methods are used to evaluate the fire resistance of hydraulic fluids, with no single

universal standard. Common tests include:

Flash Point and Fire Point (ASTM D92): This test determines the lowest temperature at

which a fluid's vapor will ignite (flash point) and the temperature at which it will sustain

combustion (fire point).[18]

Autoignition Temperature (ASTM E659): This test determines the lowest temperature at

which a fluid will spontaneously ignite in air without an external ignition source.[19]

Spray Ignition Test (Federal Test Method Standard 791, Method 6053): This method

assesses the flammability of a fluid when sprayed as a mist, simulating a hydraulic line leak.

Mandatory Visualization

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://www.petrolube.com/price-list-catalog/astm-d2619a-4342/
https://patentscope.wipo.int/search/en/detail.jsf?docId=CN280383663&docAn=201910920670.8
https://curj.caltech.edu/2023/07/26/autoignition-of-phosphate-ester-based-aviation-hydraulic-fluids/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Fluids

Performance Testing

Comparative Data

Trixylyl Phosphate (TXP)

Lubricity (ASTM D4172)

Hydrolytic Stability (ASTM D2619)

Thermal/Oxidative Stability

Fire Resistance

Toxicity Assessment

Tricresyl Phosphate (TCP)

Butylated Triphenyl Phosphate (BTP)

Synthetic Hydrocarbon (PAO)

Quantitative Data Tables

Performance Comparison

Experimental Protocols

Click to download full resolution via product page

Caption: Workflow for the comparative performance evaluation of aerospace hydraulic fluids.
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Caption: Simplified chemical structures of common triaryl phosphate additives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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